Cas no 2228845-96-1 (3-amino-3-(2-tert-butylphenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(2-tert-butylphenyl)cyclobutan-1-ol
• CAS No: 2228845-96-1
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6129312
• PubChem ID: 165693529
• Update Time: 2025-10-25

3-amino-3-(2-tert-butylphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-tert-butylphenyl)cyclobutan-1-ol
• EN300-1758648
• 2228845-96-1

• Inchi： 1S/C14H21NO/c1-13(2,3)11-6-4-5-7-12(11)14(15)8-10(16)9-14/h4-7,10,16H,8-9,15H2,1-3H3
• InChI Key： UESMPJAIELPDCW-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC=CC=2C(C)(C)C)(C1)N

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(2-tert-butylphenyl)cyclobutan-1-ol

Comprehensive Overview of 3-amino-3-(2-tert-butylphenyl)cyclobutan-1-ol (CAS No. 2228845-96-1)

3-amino-3-(2-tert-butylphenyl)cyclobutan-1-ol (CAS No. 2228845-96-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a cyclobutane ring substituted with an amino group and a tert-butylphenyl moiety, making it a valuable intermediate in the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting central nervous system (CNS) disorders and inflammatory diseases, which are currently hot topics in the scientific community.

The growing demand for novel small-molecule therapeutics has propelled interest in compounds like 3-amino-3-(2-tert-butylphenyl)cyclobutan-1-ol. Its structural rigidity, imparted by the cyclobutane core, enhances binding affinity to biological targets, a feature highly sought after in medicinal chemistry. Recent studies have explored its role as a precursor for kinase inhibitors and GPCR modulators, aligning with the industry's focus on precision medicine. Additionally, its tert-butyl group contributes to improved metabolic stability, a critical factor in drug development pipelines.

From a synthetic chemistry perspective, CAS No. 2228845-96-1 presents intriguing challenges and opportunities. The stereochemistry of the amino and hydroxyl groups on the cyclobutane ring allows for diastereomeric control, a topic frequently searched by chemists optimizing asymmetric synthesis protocols. Environmental concerns have also driven interest in greener methodologies for producing such compounds, with queries like "sustainable synthesis of cyclobutane derivatives" trending in academic forums. This compound’s versatility makes it a candidate for catalysis studies and bioconjugation techniques.

In the context of AI-driven drug discovery, 3-amino-3-(2-tert-butylphenyl)cyclobutan-1-ol exemplifies how computational tools can predict novel bioactive scaffolds. Searches for "machine learning in heterocyclic compound design" often highlight such molecules as case studies. Furthermore, its physicochemical properties (e.g., logP, hydrogen bond donors) align with Lipinski’s Rule of Five, a frequent query among researchers validating drug-like molecules. These attributes position it as a promising candidate for high-throughput screening libraries.

The commercial availability of CAS No. 2228845-96-1 through specialty chemical suppliers has facilitated its adoption in academic and industrial labs. Discussions on platforms like ResearchGate often focus on its purification techniques and scalable synthesis, addressing common pain points in organic synthesis. As the scientific community prioritizes fragment-based drug design, this compound’s balanced polarity and steric profile make it a versatile building block for lead optimization.

Looking ahead, 3-amino-3-(2-tert-butylphenyl)cyclobutan-1-ol is poised to play a pivotal role in addressing unmet medical needs. Its integration into combinatorial chemistry workflows and structure-activity relationship (SAR) studies underscores its relevance in modern research. With increasing searches for "next-generation therapeutic scaffolds," this compound exemplifies innovation at the intersection of chemistry and biology, offering a template for future discoveries.